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Compound of Interest

Compound Name: Tridecane-d28

Cat. No.: B568196 Get Quote

Introduction

Deuterated tridecane, specifically per-deuterated tridecane (tridecane-d28), is a stable

isotope-labeled compound that serves as a valuable tool for researchers, scientists, and drug

development professionals. In this molecule, all 28 hydrogen atoms are replaced by their

heavier isotope, deuterium. This isotopic substitution imparts a higher molecular weight without

significantly altering the chemical properties of the molecule, making it an ideal internal

standard for quantitative analyses. This technical guide provides an in-depth overview of the

properties, applications, and a representative experimental protocol for the use of deuterated

tridecane.

Core Data Presentation
The physical and chemical properties of deuterated tridecane (tridecane-d28) are summarized

in the table below, alongside its non-deuterated counterpart for comparison.
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Property
Deuterated Tridecane
(Tridecane-d28)

n-Tridecane

CAS Number 121578-12-9[1][2] 629-50-5[2][3]

Molecular Formula C₁₃D₂₈ C₁₃H₂₈

Molecular Weight 212.57 g/mol [2] 184.36 g/mol [3]

Melting Point -4 to -6 °C -5.3 °C

Boiling Point 234 °C 234 °C

Density 0.869 g/mL at 25 °C 0.756 g/mL at 25 °C

Appearance Colorless liquid Colorless liquid[3]

Primary Application

Internal standard for

quantitative analysis (GC-MS,

LC-MS)[4]

Component of fuels and

solvents, distillation chaser[3]

Key Applications in Research
The primary application of deuterated tridecane is as an internal standard in analytical

chemistry, particularly in chromatographic and mass spectrometric methods.[4] The key

advantages of using tridecane-d28 as an internal standard include:

Improved Accuracy and Precision: By adding a known amount of the deuterated standard to

samples and calibration standards, variations arising from sample preparation, injection

volume, and instrument response can be effectively normalized.[5]

Matrix Effect Compensation: In complex sample matrices, such as environmental or

biological samples, the analyte signal can be suppressed or enhanced. Since the deuterated

standard has nearly identical chemical and physical properties to the analyte, it experiences

similar matrix effects, allowing for accurate correction.

Co-elution with Analyte: In gas chromatography, deuterated tridecane will co-elute with its

non-deuterated counterpart, which is an important characteristic for an ideal internal

standard.[6]
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Deuterated tridecane is particularly useful in the analysis of hydrocarbon contaminants in

environmental samples, such as soil and water, and in metabolic studies tracing the fate of

alkanes.

Experimental Protocol: Quantification of Tridecane
in Environmental Samples using GC-MS
This protocol describes a general procedure for the quantification of n-tridecane in a soil

sample using gas chromatography-mass spectrometry (GC-MS) with tridecane-d28 as an

internal standard.

1. Materials and Reagents

n-Tridecane standard

Tridecane-d28 internal standard (IS) solution (e.g., 10 µg/mL in hexane)

Hexane (pesticide residue grade)

Anhydrous sodium sulfate

Soil sample

GC-MS system with a suitable capillary column (e.g., HP-5ms)

2. Sample Preparation

Extraction:

Weigh 10 g of the soil sample into a centrifuge tube.

Spike the sample with a known amount of the tridecane-d28 internal standard solution

(e.g., 100 µL of 10 µg/mL solution).

Add 20 mL of hexane to the tube.

Vortex the mixture for 2 minutes and then sonicate for 15 minutes.
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Centrifuge the sample at 3000 rpm for 10 minutes.

Carefully transfer the hexane supernatant to a clean tube.

Drying and Concentration:

Pass the extract through a small column containing anhydrous sodium sulfate to remove

any residual water.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. Calibration Standards Preparation

Prepare a series of calibration standards by adding varying concentrations of the n-tridecane

standard to 1 mL of hexane.

Spike each calibration standard with the same amount of the tridecane-d28 internal

standard solution as the samples (e.g., 100 µL of 10 µg/mL solution).

4. GC-MS Analysis

Instrument Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10

°C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: Operate in electron ionization (EI) mode with selected ion monitoring

(SIM).

SIM Ions:

n-Tridecane: m/z 57, 71, 85

Tridecane-d28: m/z 66, 82, 98
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Injection: Inject 1 µL of the prepared samples and calibration standards into the GC-MS.

5. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of the n-tridecane to the

peak area of the tridecane-d28 internal standard against the concentration of n-tridecane.

Determine the concentration of n-tridecane in the soil samples by using the response ratio

from the sample and the calibration curve.

Mandatory Visualization
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Caption: Experimental workflow for the quantification of n-tridecane using tridecane-d28 as an

internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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